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Compound of Interest

Compound Name: (E/Z)-BML264

Cat. No.: B15604659

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and preparation of BML-

264, a potent small-molecule inhibitor of Krüppel-like factor 5 (KLF5), for use in cell culture

experiments. Adherence to these guidelines will ensure reproducible and accurate results in

studies investigating the biological effects of this compound.

Product Information
BML-264 (ML264) is a selective inhibitor of KLF5 expression.[1][2][3] By targeting KLF5, a key

transcription factor involved in cell proliferation and survival, BML-264 has been shown to

inhibit the growth of various cancer cell lines.[1][4] Its mechanism of action involves the

downregulation of signaling pathways crucial for tumor progression, including the JAK2/STAT3

and Wnt/β-catenin pathways.

Physicochemical and Solubility Data
Proper dissolution of BML-264 is critical for accurate experimental outcomes. The following

table summarizes the key physicochemical and solubility properties of BML-264.
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Property Value Source

Synonyms ML264 [2]

Molecular Formula C₁₇H₂₁ClN₂O₄S [1]

Molecular Weight 384.88 g/mol [1]

Primary Solvent Dimethyl sulfoxide (DMSO) [1][4]

Solubility in DMSO ≥ 100 mg/mL (≥ 259.82 mM) [1]

Appearance Powder [1]

Storage (Powder) -20°C for 3 years [1]

Storage (In Solvent)
-80°C for 2 years, -20°C for 1

year
[1]

Experimental Protocols
Preparation of BML-264 Stock Solution (10 mM in
DMSO)
This protocol describes the preparation of a 10 mM stock solution of BML-264 in DMSO.

Materials:

BML-264 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Procedure:
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Equilibrate Reagents: Allow the BML-264 powder and DMSO to warm to room temperature

before opening to prevent condensation.

Weigh BML-264: Accurately weigh the desired amount of BML-264 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.849 mg of BML-264 (Molecular Weight

= 384.88 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the BML-264 powder. For the example

above, add 1 mL of DMSO.

Mixing: Vortex the solution until the BML-264 is completely dissolved. Gentle warming (e.g.,

in a 37°C water bath) may be used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C.[1]

Preparation of Working Solutions for Cell Culture
This protocol details the dilution of the BML-264 stock solution to the final desired

concentration in cell culture medium. A common working concentration for treating colorectal

cancer cell lines such as DLD-1 and HCT116 is 10 µM.[4][5][6]

Materials:

10 mM BML-264 stock solution in DMSO

Pre-warmed complete cell culture medium appropriate for your cell line

Sterile tubes for dilution

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM BML-264 stock solution at room

temperature.

Serial Dilution (Recommended): To ensure accuracy, it is recommended to perform a serial

dilution. For example, to prepare a 10 µM working solution:
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Prepare an intermediate dilution by adding 10 µL of the 10 mM stock solution to 990 µL of

cell culture medium to get a 100 µM solution. Mix well by gentle pipetting.

Add 100 µL of the 100 µM intermediate solution to 900 µL of cell culture medium to

achieve the final 10 µM working concentration.

Direct Dilution (for larger volumes): Alternatively, for a final volume of 10 mL of 10 µM

working solution, add 10 µL of the 10 mM stock solution directly to 10 mL of pre-warmed cell

culture medium. Mix immediately by gentle inversion.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as was used to prepare the BML-264 working solution. The final

concentration of DMSO in the culture medium should be kept low (typically ≤ 0.5%) to avoid

solvent-induced cytotoxicity.[7]

Cell Treatment: Remove the existing medium from your cell cultures and replace it with the

medium containing the desired concentration of BML-264 or the vehicle control.

Incubation: Incubate the cells for the desired experimental duration. Effects on cell

proliferation have been observed as early as 24 hours post-treatment.[4]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway affected by BML-264 and the

experimental workflow for its preparation and use in cell culture.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4707060/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604659?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BML-264

KLF5 Expression

JAK2/STAT3 Pathway Wnt/β-catenin Pathway

Cell Proliferation Metastasis

Click to download full resolution via product page

Caption: BML-264 inhibits KLF5 expression, downregulating pro-proliferative signaling.
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Caption: Workflow for preparing BML-264 for cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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